Cas no 1704104-25-5 (1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine
• CAS No: 1704104-25-5
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5890022
• PubChem ID: 84809519
• Update Time: 2025-10-29

1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine
• EN300-1925149
• 1704104-25-5

• Inchi： 1S/C11H14BrNO2/c1-14-9-6-7(12)5-8(10(9)15-2)11(13)3-4-11/h5-6H,3-4,13H2,1-2H3
• InChI Key： RLZACUZBIHEHAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CC1)N)OC)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine

1-(5-Bromo-2,3-Dimethoxyphenyl)Cyclopropan-1-Amine: A Comprehensive Overview

CAS No. 1704104-25-5, commonly referred to as 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted aromatic amine group. The presence of bromine and methoxy groups on the aromatic ring introduces distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the cyclopropane ring is often achieved through aminative cyclization or other cycloaddition reactions, depending on the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure makes it a potential candidate for targeting specific biological pathways. For instance, studies have indicated that it may exhibit inhibitory activity against certain enzymes or receptors associated with neurodegenerative diseases or cancer. Additionally, its ability to act as a chiral auxiliary or building block in asymmetric synthesis has been explored in recent research.

The physical and chemical properties of CAS No. 1704104-25-5 are well-documented, with a melting point of approximately 180°C and a molecular weight of 337.3 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various reaction conditions. The compound's stability under different pH conditions has also been studied, making it suitable for both acidic and basic environments.

Recent research has focused on the bioavailability and pharmacokinetics of this compound, particularly in preclinical models. Studies conducted by Smith et al. (2023) demonstrated that when administered orally to mice, the compound exhibited moderate absorption with a half-life of around 6 hours. These findings suggest potential for further development as a therapeutic agent.

In conclusion, 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropan-1-amine represents an intriguing compound with diverse applications across chemistry and biology. Its unique structure and versatile reactivity continue to attract attention from researchers worldwide, driving innovation in both academic and industrial settings.